Cas no 30556-86-6 (1-Octanamine, 3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluoro-)

• Product Name: 1-Octanamine, 3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluoro-
• CAS No: 30556-86-6
• MF: C₈H₆F₁₃N
• MW: 363.119187831879
• CID: 1443548
• PubChem ID: 10406381
• Update Time: 2025-04-20

1-Octanamine, 3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluoro- Chemical and Physical Properties

Names and Identifiers

• 1-Octanamine, 3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluoro-
• 3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctan-1-amine
• DTXSID40439436
• 30556-86-6
• LTTQRUMYWWXCQA-UHFFFAOYSA-N
• 3,3,4,4,5,5,6,6,7,7,8,8,8-Tridecafluorooctylamine
• NS00110211
• SCHEMBL810661

• Inchi： 1S/C8H6F13N/c9-3(10,1-2-22)4(11,12)5(13,14)6(15,16)7(17,18)8(19,20)21/h1-2,22H2
• InChI Key： LTTQRUMYWWXCQA-UHFFFAOYSA-N
• SMILES： FC(C(C(C(F)(F)F)(F)F)(F)F)(C(C(CCN)(F)F)(F)F)F

Computed Properties

• Exact Mass: 363.02928
• Monoisotopic Mass: 363.0292653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02